N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-(o-tolyl)acetamide

• IUPAC Name: 2-(2-methylphenyl)-N-[2-(3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]acetamide
• InChI: InChI=1S/C20H22N2O3/c1-15-6-2-3-7-16(15)12-19(23)21-10-11-22-13-17-8-4-5-9-18(17)25-14-20(22)24/h2-9H,10-14H2,1H3,(H,21,23)
• InChI Key: YFKYRTLMMMYAMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NCCN2CC3=CC=CC=C3OCC2=O
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.407. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-(o-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-(o-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

• Novel Coumarin Synthesis : Coumarins with a structure similar to the specified compound have been synthesized for various applications, including quantum chemical studies. These compounds are characterized by their unique aromatic structures and potential for diverse chemical modifications (Al-Amiery et al., 2016).
• Catalytic Enantioselective Reactions : Research into catalytic enantioselective reactions involving cyclic imines, such as dibenzo[b,f][1,4]oxazepines, has led to the synthesis of chiral compounds with high yields and enantioselectivities. This has implications for the development of enantiomerically pure pharmaceuticals and other chirally specific compounds (Munck et al., 2017).

Pharmacological Research

• GPCR Ligand Development : Dibenzo[b,f][1,4]oxazepines and related compounds have been explored for their potential as ligands for various G-protein-coupled receptors (GPCRs), including histamine and serotonin receptors. These studies contribute to the understanding of receptor-ligand interactions and the development of targeted therapeutics (Naporra et al., 2016).

Material Science

• Antioxidant Activity : Coumarin derivatives structurally related to the target compound have been studied for their antioxidant properties, comparing their effectiveness to known antioxidants like ascorbic acid. Such research is relevant for applications in material science, where antioxidant properties are crucial for the stability and longevity of materials (Kadhum et al., 2011).

Biomass-Derived Synthesis

• Biomass-Derived N-Heterocycles : Efficient methods have been developed for synthesizing benzo-fused N-heterocycles, including compounds with oxazepine structures, from biomass-derived materials. This research underscores the potential for sustainable and green chemistry approaches in synthesizing complex organic molecules (Zhang et al., 2015).